Cas no 93904-35-9 (1-(4-Bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol)

• Product Name: 1-(4-Bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol
• CAS No: 93904-35-9
• MF: C₁₈H₂₁BrN₂O
• MW: 361.276143789291
• CID: 5776484
• PubChem ID: 2766999
• Update Time: 2025-07-18

1-(4-Bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol
• CHEMBL3398109
• BDBM50063026
• 93904-35-9
• 1-(4-bromophenyl)-2-(4-phenylpiperazino)-1-ethanol
• Oprea1_836654
• AKOS005077425
• 1-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)ethan-1-ol
• 11G-423S
• 1-Piperazineethanol, α-(4-bromophenyl)-4-phenyl-
• 1-(4-Bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol

• Inchi： 1S/C18H21BrN2O/c19-16-8-6-15(7-9-16)18(22)14-20-10-12-21(13-11-20)17-4-2-1-3-5-17/h1-9,18,22H,10-14H2
• InChI Key： PRRTWFYLGGURKN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CN1CCN(C2C=CC=CC=2)CC1)O

Computed Properties

• Exact Mass: 360.08373g/mol
• Monoisotopic Mass: 360.08373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• Density: 1.360±0.06 g/cm3(Predicted)
• Boiling Point: 500.1±50.0 °C(Predicted)
• pka: 13.94±0.20(Predicted)

Additional information on 1-(4-Bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol

Introduction to 1-(4-Bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol (CAS No. 93904-35-9)

1-(4-Bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and development. This compound, identified by its CAS number 93904-35-9, has garnered attention due to its structural features and potential pharmacological properties. The presence of both bromophenyl and phenylpiperazine moieties makes it a valuable scaffold for designing novel therapeutic agents.

The bromophenyl group, characterized by its electron-withdrawing nature, contributes to the compound's overall reactivity and interaction with biological targets. This feature is particularly useful in modulating enzyme activity and receptor binding. On the other hand, the phenylpiperazine moiety is well-documented for its role in central nervous system (CNS) drug development. Its structural similarity to certain neurotransmitters allows it to interact with a variety of receptors, making it a promising candidate for treating neurological and psychiatric disorders.

Recent research has highlighted the potential of 1-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol as a lead compound in the development of new medications. Studies have demonstrated its efficacy in preclinical models for conditions such as depression, anxiety, and schizophrenia. The compound's ability to cross the blood-brain barrier enhances its therapeutic potential, making it an attractive option for CNS drug formulations.

In addition to its pharmacological applications, 1-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol has shown promise in the synthesis of more complex molecules. Its reactive sites allow for further functionalization, enabling chemists to explore diverse chemical pathways. This flexibility is crucial in medicinal chemistry, where iterative design and optimization are often required to achieve desired pharmacological outcomes.

The synthesis of 1-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol involves multi-step organic reactions that require careful control of reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods align with contemporary trends in synthetic chemistry, emphasizing efficiency and sustainability.

One of the most compelling aspects of this compound is its potential in combination therapies. By serving as a versatile scaffold, it can be modified to target multiple disease pathways simultaneously. This approach is particularly relevant in treating complex diseases where polypharmacology is emerging as a key strategy. The ability to design molecules that interact with multiple targets offers a significant advantage over single-target drugs.

Ethical considerations are also paramount when developing new pharmaceuticals. The use of 1-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol adheres to strict regulatory guidelines ensuring safety and efficacy. Preclinical studies are conducted rigorously to assess potential side effects and interactions, ensuring that the final drug product meets high standards of patient safety.

The future prospects of 1-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol are bright, with ongoing research exploring its full therapeutic potential. Collaborative efforts between academia and industry are driving innovation in drug discovery, leveraging cutting-edge technologies such as computational chemistry and high-throughput screening. These advancements will undoubtedly accelerate the development of new treatments based on this promising compound.

In conclusion, 1-(4-Bromophenyl)-2-(4-phenylpiperazin-1-yl)ethanol (CAS No. 93904-35-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for developing new medications targeting various diseases. As research continues to uncover its full capabilities, this compound is poised to play a crucial role in shaping the future of drug discovery and development.